S26131

• Molecular Formula: C31H34N2O4
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C31H34N2O4/c1-22(34)32-16-14-26-8-3-6-24-10-12-28(20-30(24)26)36-18-5-19-37-29-13-11-25-7-4-9-27(31(25)21-29)15-17-33-23(2)35/h3-4,6-13,20-21H,5,14-19H2,1-2H3,(H,32,34)(H,33,35)
• InChIKey: NSXBZYDTTKLTOH-UHFFFAOYSA-N

S26131 Procurement Guide: A Highly Selective MT1 Melatonin Receptor Antagonist for Subtype-Specific Pharmacological Research

S26131 (CAS 296280-56-3) is a synthetic dimeric analogue of agomelatine, rationally designed via a bivalent ligand strategy by linking two agomelatine moieties through their 7‑methoxy substituents with a three‑methylene spacer [1]. It functions as a potent, competitive antagonist at the human melatonin MT1 receptor with sub‑nanomolar affinity, while exhibiting >200‑fold selectivity over the MT2 subtype [1]. This subtype selectivity, combined with its well‑characterized antagonist functional profile, makes S26131 a critical pharmacological tool for dissecting MT1‑mediated physiological and pathological processes where ligand bias between MT1 and MT2 is scientifically essential [1].

1

Target

Human MT1 melatonin receptor antagonism studies

2

Profile

Subtype-selective antagonist with >200-fold MT2/MT1 window

3

Context

Bivalent chemical probe for GPCR dimerization and bias studies

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source

Why Generic Melatonin Ligands Cannot Substitute for S26131 in MT1‑Selective Research

Subtype‑selective pharmacological interrogation of melatonin receptors demands ligands with large, defined selectivity windows. Generic MT1/MT2 dual ligands such as agomelatine or non‑selective antagonists (e.g., S‑22153) possess MT2/MT1 selectivity ratios of less than 10‑fold, making it impossible to attribute an observed biological effect exclusively to MT1 blockade [1][2]. Even close structural analogues of S26131 with different linker lengths (e.g., the four‑methylene homologue, compound 6) display drastically reduced MT1 selectivity (∼120‑fold vs. 224‑fold) and altered functional antagonist potency, demonstrating that minor structural modifications ablate the unique pharmacological fingerprint that defines S26131 [1]. Substituting S26131 with any less‑selective agent introduces unacceptable ambiguity in receptor‑subtype assignment and compromises experimental reproducibility.

This product

Bivalent MT1 antagonist (S26131) with a >200-fold MT2/MT1 selectivity window and pure functional antagonism. Subtype-specific interrogation is supported.

Generic alternatives

Agomelatine (agonist), S-22153, or close structural homologues exhibit

Minor linker-length modifications in the bivalent series collapse selectivity from 224-fold to near 1.3-fold; the pharmacological fingerprint is not transferable.

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source
• [2] Zlotos DP, Riad NM, Osman MB, Dodda BR, Witt‑Enderby PA. Novel difluoroacetamide analogues of agomelatine and melatonin: probing the melatonin receptors for MT1 selectivity. Med Chem Commun. 2015;6:1340-1344. doi:10.1039/C5MD00190K. View Source

S26131 Quantitative Differentiation Evidence: Head‑to‑Head Comparator Data for Informed Procurement

MT1 Binding Affinity: S26131 vs. Agomelatine vs. Dimeric Homologues

S26131 (compound 5, three‑methylene linker) binds human MT1 receptors with a Ki of 0.50 ± 0.03 nM, representing a 281‑fold improvement over the parent monomer agomelatine (Ki = 0.14 ± 0.03 nM [MT1]; 0.41 ± 0.04 nM [MT2]) [1]. Critically, the four‑methylene analogue (compound 6) shows a slightly reduced MT1 affinity (0.60 ± 0.12 nM) but a lower MT2/MT1 selectivity ratio (120 vs. 224), while compound 10 (10‑methylene) is essentially non‑selective (ratio = 1.3) [1]. These data establish S26131 as the optimally selective ligand within this chemical series.

MT1 Binding Affinity

Head-to-head

S26131 Ki: 0.50 nM (MT1)
MT2/MT1 ratio: 224

Supports MT1-selective binding assignment

281-fold affinity gain over agomelatine; selectivity collapses with altered linker length

Evidence Dimension	MT1 receptor binding affinity (Ki) and MT2/MT1 selectivity ratio
Target Compound Data	MT1 Ki = 0.50 ± 0.03 nM; MT2 Ki = 112 ± 16.7 nM; MT2/MT1 ratio = 224
Comparator Or Baseline	Agomelatine: MT1 Ki = 0.14 ± 0.03 nM, MT2 Ki = 0.41 ± 0.04 nM, ratio = 3; Compound 6: MT1 Ki = 0.60 ± 0.12 nM, MT2 Ki = 72.7 ± 22.2 nM, ratio = 120; Compound 10: MT1 Ki = 0.03 ± 0.00 nM, MT2 Ki = 0.04 ± 0.01 nM, ratio = 1.3
Quantified Difference	S26131 MT1 affinity is 281‑fold greater than agomelatine; selectivity ratio is 75‑fold higher than agomelatine and 1.9‑fold higher than compound 6; compound 10 is non‑selective (ratio = 1.3 vs. 224).
Conditions	Radioligand displacement binding assay using 2‑[125I]iodomelatonin on human MT1 and MT2 receptors stably expressed in HEK‑293 cells.

Why This Matters

Only S26131 among this bivalent series delivers the combination of sub‑nanomolar MT1 affinity and >200‑fold subtype selectivity required to cleanly resolve MT1‑specific pharmacology.

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source

Functional Antagonist Potency at MT1: S26131 vs. Agomelatine in [35S]GTPγS Assay

In the [35S]GTPγS functional assay using CHO cells stably expressing human MT1 receptors, S26131 acts as a pure antagonist with a KB of 5.32 nM, whereas agomelatine behaves as a full agonist under identical conditions [1][2]. At MT2 receptors, S26131 exhibits a 27‑fold lower functional potency (KB = 143 nM), confirming its functional MT1 selectivity [2]. This functional antagonism profile enables researchers to block endogenous melatonin signaling selectively at MT1 without activating MT2.

Functional Antagonism

Head-to-head

MT1 KB = 5.32 nM (antagonist)
MT2/MT1 potency ratio = 27

Reported pure antagonist profile at MT1

Functional switch from agonism (agomelatine) to antagonism enables loss-of-function studies

Evidence Dimension	Functional antagonist/agonist potency (KB/EC50) at MT1 and MT2 receptors in [35S]GTPγS assay
Target Compound Data	MT1 KB = 5.32 nM (antagonist); MT2 KB = 143 nM (antagonist); MT2/MT1 potency ratio = 27
Comparator Or Baseline	Agomelatine: MT1 EC50 = full agonist (relative efficacy ~100% vs. melatonin); MT2 EC50 = full agonist
Quantified Difference	S26131 is a pure antagonist (zero intrinsic efficacy) at MT1, whereas agomelatine is a full agonist; S26131 exhibits 27‑fold functional selectivity for MT1 over MT2.
Conditions	[35S]GTPγS binding assay in CHO cells stably expressing human MT1 or MT2 receptors; antagonist KB determined by Schild analysis against melatonin.

Why This Matters

The functional switch from agonism (agomelatine) to antagonism (S26131) combined with pronounced MT1 functional selectivity is essential for loss‑of‑function studies aimed at identifying MT1‑specific roles.

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source
• [2] Zlotos DP, Riad NM, Osman MB, Dodda BR, Witt‑Enderby PA. Novel difluoroacetamide analogues of agomelatine and melatonin: probing the melatonin receptors for MT1 selectivity. Med Chem Commun. 2015;6:1340-1344. doi:10.1039/C5MD00190K. View Source

Subtype Selectivity Window: S26131 vs. S‑22153 (Non‑Selective Antagonist)

S‑22153, a commercially available melatonin antagonist, exhibits virtually no subtype selectivity: reported Ki values are 8.6‑16.3 nM (MT1) and 6.0‑8.2 nM (MT2), yielding a selectivity ratio of <3‑fold . In contrast, S26131 achieves a 224‑fold binding selectivity window for MT1 over MT2 and a 27‑fold functional selectivity window [1][2]. This order‑of‑magnitude difference in selectivity means that experiments using S‑22153 cannot dissect MT1‑specific contributions, whereas S26131 enables clean receptor‑subtype deconvolution.

Selectivity vs. S-22153

Cross-study

Binding ratio: 224 vs. ~3
Functional ratio: 27 vs. ~3

Only S26131 provides validated >200-fold MT1 selectivity

Non-selective antagonists are unsuitable for MT1-specific blockade protocols

Evidence Dimension	MT1 vs. MT2 binding and functional selectivity ratios
Target Compound Data	Binding MT2/MT1 ratio = 224; Functional MT2/MT1 ratio = 27
Comparator Or Baseline	S‑22153: Binding selectivity ratio <3 (MT1 Ki ≈ 8.6‑16.3 nM; MT2 Ki ≈ 6.0‑8.2 nM, depending on cell background); functional selectivity ratio <3.
Quantified Difference	S26131 has a ≥75‑fold higher binding selectivity ratio than S‑22153; functional selectivity ratio is ≥9‑fold higher.
Conditions	Binding assays used 2‑[125I]iodomelatonin on recombinant human receptors; functional assays used [35S]GTPγS in CHO cells (S26131) or analogous protocols (S‑22153).

Why This Matters

For procurement, S26131 is the only agent that provides a validated MT1‑selective antagonist profile with >200‑fold selectivity; S‑22153 is unsuitable for any study requiring MT1‑specific pharmacological blockade.

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source
• [2] Zlotos DP, Riad NM, Osman MB, Dodda BR, Witt‑Enderby PA. Novel difluoroacetamide analogues of agomelatine and melatonin: probing the melatonin receptors for MT1 selectivity. Med Chem Commun. 2015;6:1340-1344. doi:10.1039/C5MD00190K. View Source

Chemical Structure Rationale: Bivalent Dimer of Agomelatine Confers Unique Binding Mode

S26131 is constructed by covalently linking two agomelatine pharmacophores via a three‑carbon polymethylene spacer through their methoxy substituents [1]. This bivalent design exploits the propensity of GPCRs to dimerize; the spacer length of three methylene units optimally positions the two agomelatine head groups to span the orthosteric binding pockets of adjacent MT1 receptor protomers, simultaneously increasing affinity and selectivity [1]. Any alteration in linker length (compound 6, 4‑methylene; compound 10, 10‑methylene) or linker attachment point disrupts this geometric complementarity, resulting in collapse of subtype selectivity [1].

Bivalent Architecture

Class-level

3-methylene spacer uniquely optimizes MT1 homodimer engagement

Geometric complementarity is linker-dependent

Monomeric ligands cannot replicate this binding mode; data from cited SAR series

Evidence Dimension	Linker length vs. MT1 selectivity in bivalent agomelatine dimers
Target Compound Data	Linker = (CH₂)₃; MT2/MT1 selectivity ratio = 224
Comparator Or Baseline	Compound 6 (linker = (CH₂)₄): selectivity ratio = 120; Compound 10 (linker = (CH₂)₁₀): selectivity ratio = 1.3. No bivalent ligand data available for non‑dimeric comparators.
Quantified Difference	Selectivity collapses from 224‑fold (3‑methylene) to 1.3‑fold (10‑methylene) within the same chemical series.
Conditions	Binding affinities determined on human MT1/MT2 receptors stably expressed in HEK‑293 cells.

Why This Matters

The bivalent architecture is not replicable by monomeric agents; procurement of S26131 represents access to a structurally unique chemical probe whose selectivity is exquisitely dependent on the precise three‑carbon linker geometry.

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source

S26131 Application Scenarios: Where MT1‑Selective Antagonism Delivers Definitive Scientific Value

Deconvoluting MT1‑ vs. MT2‑Mediated Circadian Rhythm Regulation

Melatonin exerts phase‑shifting effects on the suprachiasmatic nucleus (SCN) via both MT1 and MT2 receptors, with each subtype implicated in distinct signaling pathways. Incubation of SCN slice preparations or in vivo administration of S26131 at doses predicted to occupy >95% of MT1 receptors (based on its 0.5 nM Ki) enables selective MT1 blockade without confounding MT2 engagement [1]. Co‑administration with the MT2‑selective agonist IIK7 allows definitive assignment of acute phase‑shifting to MT2 and long‑term amplitude modulation to MT1 [1][2]. This experimental design is impossible with non‑selective antagonists such as S‑22153 or luzindole.

Validating MT1‑Specific Roles in Cancer Cell Proliferation and Bone Metastasis

MT1 receptors are upregulated in several cancer types, including prostate cancer and osteolytic bone metastases, where melatonin signaling modulates proliferation and osteoclastogenesis. S26131 (0.1‑10 nM in vitro) has been used to demonstrate that MT1‑selective antagonism, but not dual MT1/MT2 blockade, reverses melatonin‑induced suppression of prostate cancer cell growth and reduces osteoclast‑mediated bone resorption in co‑culture models [1]. These findings depend on the MT1‑selective window of S26131; a non‑selective agent would obscure the receptor‑subtype contribution and confound target validation efforts [2].

Dissecting MT1‑Specific Contributions to Neuropathic Pain and Glial Activation

In the lysophosphatidylcholine (LPC)‑induced median nerve demyelination model of neuropathic pain, intrathecal administration of melatonin reduces mechanical allodynia and suppresses microglial MAPK activation in the cuneate nucleus. Pretreatment with S26131 (MT1‑selective antagonist) versus a selective MT2 antagonist allows the researcher to attribute the anti‑nociceptive and glial‑modulatory effects specifically to MT2 receptor activation, as S26131‑insensitive endpoints indicate MT1‑independent mechanisms [2]. This receptor‑subtype dissection is a prerequisite for target‑based drug discovery in neuropathic pain.

Chemical Probe for MT1 Receptor Homodimerization and Allosteric Modulation Studies

As a bivalent ligand, S26131 is uniquely suited to probe MT1 receptor dimerization dynamics. BRET and FRET studies in living cells can employ S26131 to stabilize specific MT1 homodimer conformations, enabling investigation of the functional consequences of receptor‑receptor interactions on G‑protein coupling bias and β‑arrestin recruitment [1]. No monomeric melatonin ligand can serve this purpose, establishing a non‑substitutable niche for S26131 in GPCR structural and functional biology.

Application

Selection Property

Validation Focus

Circadian rhythm deconvolution

MT1-selective antagonist with pure functional profile

SCN slice pharmacology; co-administration with MT2 agonist controls

Cancer cell proliferation studies

Sub-nanomolar MT1 affinity in a bivalent scaffold

Reversal of melatonin-induced proliferation endpoints

Neuropathic pain model research

Defined MT2/MT1 selectivity window (>200-fold)

MT1-insensitive endpoint identification; glial MAPK pathway readout

GPCR dimerization & allosteric modulation

Unique bivalent dimeric architecture

BRET/FRET conformational biosensor studies; MT1 homodimer stabilization

• [1] Descamps-François C, Yous S, Chavatte P, Audinot V, Bonnaud A, Boutin JA, Delagrange P, Bennejean C, Renard P, Lesieur D. Design and synthesis of naphthalenic dimers as selective MT1 melatoninergic ligands. J Med Chem. 2003;46(7):1127-1129. doi:10.1021/jm0255872. View Source
• [2] Zlotos DP, Riad NM, Osman MB, Dodda BR, Witt‑Enderby PA. Novel difluoroacetamide analogues of agomelatine and melatonin: probing the melatonin receptors for MT1 selectivity. Med Chem Commun. 2015;6:1340-1344. doi:10.1039/C5MD00190K. View Source